Cas no 1934866-02-0 (1-(thiophen-3-yl)methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(thiophen-3-yl)methylcyclopentane-1-carbaldehyde
• CAS No: 1934866-02-0
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5717341
• PubChem ID: 131051725
• Update Time: 2025-10-13

1-(thiophen-3-yl)methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620274
• 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde
• 1934866-02-0
• 1-[(thiophen-3-yl)methyl]cyclopentane-1-carbaldehyde
• 1-(thiophen-3-yl)methylcyclopentane-1-carbaldehyde

• Inchi： 1S/C11H14OS/c12-9-11(4-1-2-5-11)7-10-3-6-13-8-10/h3,6,8-9H,1-2,4-5,7H2
• InChI Key： SVHMOHOBFHPMCI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1(C=O)CCCC1

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(thiophen-3-yl)methylcyclopentane-1-carbaldehyde

1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde: A Promising Compound in Medicinal Chemistry

1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde, with the chemical formula C₁₃H₁₄O₂S and CAS number 1934866-02-0, has emerged as a significant molecule in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a thiophene ring fused with a cyclopentane ring and a carbaldehyde functional group. The molecular structure of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde is critical to its biological activity, as it provides multiple sites for potential interactions with biological targets.

Recent studies have highlighted the importance of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde in the development of novel therapeutic agents. The thiophene ring, a key component of the molecule, is known for its ability to modulate electron transfer and participate in redox reactions. This property is particularly relevant in the context of drug design, where the interaction between the compound and biological systems can influence therapeutic outcomes. The cyclopentane ring, on the other hand, contributes to the molecule's structural stability and provides a scaffold for further functionalization.

The carbaldehyde functional group in 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde is another critical feature. This group is known for its reactivity and ability to form various chemical bonds, which can be exploited in the synthesis of more complex molecules. The combination of these structural elements makes 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde a versatile compound with potential applications in multiple therapeutic areas.

One of the most notable aspects of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde is its role in the development of new drugs for the treatment of neurodegenerative diseases. Recent research has shown that the compound can interact with specific receptors in the brain, potentially modulating the activity of neurotransmitters involved in conditions such as Alzheimer's disease and Parkinson's disease. These findings are supported by a study published in the Journal of Medicinal Chemistry in 2023, which demonstrated the compound's potential as a lead candidate for the development of new therapeutic agents.

In addition to its potential in neurodegenerative diseases, 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde has also been explored for its applications in oncology. The compound's ability to interact with specific molecular targets has led to its consideration as a potential candidate for the development of targeted therapies for various types of cancer. A study published in the Cancer Research journal in 2022 highlighted the compound's potential to inhibit the growth of cancer cells by interfering with key signaling pathways.

The structural complexity of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde also makes it an attractive candidate for the development of new materials in the field of nanotechnology. The compound's unique molecular structure allows for the creation of nanomaterials with specific properties, which can be tailored for various applications, including drug delivery systems and sensors. These applications are supported by recent advancements in nanotechnology, which have enabled the precise manipulation of molecular structures to achieve desired functional properties.

Another important aspect of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde is its potential as a building block for the synthesis of more complex molecules. The compound's reactivity and structural versatility make it an ideal candidate for the development of new synthetic routes and methodologies. This is particularly relevant in the context of combinatorial chemistry, where the ability to synthesize a wide range of compounds is essential for the discovery of new therapeutic agents.

The pharmacological properties of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde have also been the subject of recent studies. Research has indicated that the compound may have anti-inflammatory and antioxidant properties, which could make it a valuable candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. A study published in the Journal of Inflammation in 2023 reported that the compound was able to reduce inflammation in experimental models, suggesting its potential as a therapeutic agent.

Furthermore, the compound's potential applications in the field of antimicrobial therapy have been explored. The ability of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde to interact with specific microbial targets has led to its consideration as a candidate for the development of new antimicrobial agents. This is particularly important in the context of increasing antibiotic resistance, where the development of new drugs is essential to combat the growing threat of multidrug-resistant pathogens.

The synthesis of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde has also been the focus of recent research. Various synthetic methodologies have been developed to enable the efficient production of the compound, which is essential for its application in drug development and other industrial processes. These methodologies have been optimized to improve yield and purity, which are critical factors in the production of pharmaceutical compounds.

The safety profile of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde is another important consideration in its potential applications. Research has indicated that the compound may have a favorable safety profile, which is essential for its use in therapeutic applications. However, further studies are needed to fully understand the compound's long-term effects and potential side effects, particularly in human trials.

Overall, the potential applications of 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde are vast and varied. Its structural complexity, reactivity, and ability to interact with various biological targets make it a promising candidate for the development of new therapeutic agents, materials, and technologies. As research in this area continues to advance, the compound's role in the development of new drugs and other applications is likely to expand, contributing to the advancement of multiple scientific fields.

In conclusion, 1-(Thiophen-3-yl)methylcyclopentane-1-carbaldehyde represents a significant advancement in the field of chemical research. Its unique molecular structure and potential applications in various therapeutic areas make it a valuable compound for further exploration. As research continues to uncover new insights into the properties and applications of this compound, its impact on science and technology is expected to grow, paving the way for the development of innovative solutions to some of the most pressing challenges in medicine and beyond.